Cas no 1807275-79-1 (4-Chloro-5-methyl-2-nitrobenzoyl chloride)

• Product Name: 4-Chloro-5-methyl-2-nitrobenzoyl chloride
• CAS No: 1807275-79-1
• MF: C₈H₅Cl₂NO₃
• MW: 234.036200284958
• CID: 5006044
• Update Time: 2025-05-25

4-Chloro-5-methyl-2-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methyl-2-nitrobenzoyl chloride

• Inchi： 1S/C8H5Cl2NO3/c1-4-2-5(8(10)12)7(11(13)14)3-6(4)9/h2-3H,1H3
• InChI Key： CMILDDLDKUHYRF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)Cl)C=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 3.2
• Topological Polar Surface Area: 62.9

Additional information on 4-Chloro-5-methyl-2-nitrobenzoyl chloride

4-Chloro-5-methyl-2-nitrobenzoyl Chloride: A Comprehensive Overview

4-Chloro-5-methyl-2-nitrobenzoyl chloride (CAS No. 1807275-79-1) is a highly reactive organic compound with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound, also referred to as 4-chloro-5-methyl-2-nitrobenzoic acid chloride, is characterized by its unique structure, which combines a benzoyl chloride moiety with substituents that confer distinct chemical properties. The molecule consists of a benzene ring substituted with a chlorine atom at the para position, a methyl group at the meta position, and a nitro group at the ortho position relative to the carbonyl group.

The synthesis of 4-chloro-5-methyl-2-nitrobenzoyl chloride typically involves multi-step processes, often starting from the corresponding benzoic acid derivative. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, minimizing side reactions and improving yields. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. This approach has been particularly beneficial in large-scale production settings.

One of the most notable features of 4-chloro-5-methyl-2-nitrobenzoyl chloride is its reactivity toward nucleophilic substitution reactions. The presence of electron-withdrawing groups such as the nitro and chlorine substituents enhances the electrophilicity of the carbonyl carbon, making it highly susceptible to attack by nucleophiles. This property has been exploited in various coupling reactions, including those involving amines, alcohols, and thiols. For example, recent studies have demonstrated its utility in the synthesis of bioactive molecules, where it serves as an intermediate in peptide bond formation and other key transformations.

The chemical stability of 4-chloro-5-methyl-2-nitrobenzoyl chloride is another critical aspect that has been extensively studied. While it is stable under dry conditions, exposure to moisture can lead to hydrolysis, forming the corresponding carboxylic acid. To mitigate this issue, researchers have developed novel storage techniques and packaging solutions that ensure prolonged shelf life without compromising product quality. These innovations have been particularly valuable in industries where precise control over chemical reactivity is essential.

In terms of applications, 4-chloro-5-methyl-2-nitrobenzoyl chloride has found widespread use in the pharmaceutical industry as an intermediate in drug development. Its ability to participate in a wide range of reactions makes it an invaluable tool for constructing complex molecular architectures. For instance, recent breakthroughs in medicinal chemistry have leveraged this compound to synthesize potential anticancer agents with enhanced bioavailability and efficacy.

Moreover, 4-chloro-5-methyl-2-nitrobenzoyl chloride has been employed in the development of advanced materials, such as polymeric coatings and adhesives. Its reactivity allows for tailored modifications that improve material properties like adhesion strength and thermal stability. Researchers are currently exploring its potential in green chemistry initiatives, aiming to design sustainable processes that minimize waste and environmental impact.

Looking ahead, ongoing research into 4-chloro-5-methyl-2-nitrobenzoyl chloride is focused on expanding its utility across diverse fields. Advances in computational chemistry are enabling predictive modeling of its reactivity under various conditions, facilitating the design of more efficient synthetic pathways. Additionally, efforts are underway to explore its role in biocatalytic transformations, which could revolutionize traditional chemical synthesis methods.

In conclusion, 4-chloro-5-methyl-2-nitrobenzoyl chloride (CAS No. 1807275-79-1) stands as a pivotal compound in modern organic chemistry due to its versatile reactivity and wide-ranging applications. As research continues to uncover new avenues for its use, this compound is poised to play an even greater role in advancing scientific discovery and industrial innovation.